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Compound of Interest

1-(2-Ethylhexyl)biguanide
Compound Name:

monohydrochloride
CAS No.: 25665-08-1
Cat. No.: B13743302

Get Quote

Executive Summary

This guide provides a technical analysis of alkyl biguanide derivatives, moving beyond their
classical role in Type 2 Diabetes (T2D) to their emerging application in oncology and
mitochondrial uncoupling. While Metformin remains the clinical gold standard for safety, its
hydrophilic nature limits its antineoplastic potency. This guide compares Metformin with
lipophilic alternatives (Phenformin, Buformin, and novel "Mito-targeted" analogs),
demonstrating how alkyl chain elongation and hydrophobicity (LogP) directly correlate with
Mitochondrial Complex | inhibition and cytotoxicity.

Part 1: The SAR Landscape
Theoretical Framework: The Hydrophobicity-Potency
Trade-off

The pharmacological efficacy of biguanides is governed by their ability to permeate the
mitochondrial inner membrane (MIM) to inhibit NADH:ubiquinone oxidoreductase (Complex I).
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e The Biguanide Head Group:

o pKa (~11.5 - 12): The biguanide moiety is protonated at physiological pH. This positive
charge drives accumulation in the mitochondrial matrix (driven by the membrane potential,

), but also hinders passive diffusion across lipid bilayers.

o Metal Chelation: The bidentate nature allows interaction with metal centers (Cu, Zn),
though the primary mechanism is likely amphipathic binding to the quinone channel of

Complex .
e The Alkyl Tail (The Variable Region):

o Short Chain (Metformin): Hydrophilic. Requires Organic Cation Transporters (OCT1/2/3)
for cellular entry. Poor mitochondrial retention.

o Medium/Aryl Chain (Buformin, Phenformin): Increased lipophilicity allows for partial
passive diffusion and higher mitochondrial enrichment factor.

o Long/Targeted Chain (Mito-Metformin/IM1761092): High lipophilicity or TPP+ conjugation.
These bypass OCT transporters and accumulate in mitochondria up to 1000-fold, lowering
the IC50 from millimolar to micromolar ranges.

Comparative Performance Data

The following table synthesizes experimental data comparing standard and optimized
biguanides.
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Cell
Complex Viability Transport .
Compoun Structure LogP . Clinical
11C50 IC50 Mechanis
d (R-Group) (approx) Status
(Isolated) (Cancer m
Lines)*
FDA
_ _ OCT-
Metformin Dimethyl -1.43 >20 mM ~5-20 mM Approved
Dependent
(T2D)
Withdrawn
Buformin Butyl -0.18 ~5mM ~1-5mM Mixed (some
regions)
Withdrawn
] Passive/Mi  (Lactic
Phenformin  Phenethyl 0.34 ~0.5mM ~0.5 mM o
xed Acidosis
risk)
3-Cl-4-I- Passive Preclinical
IM1761092 2.37 <10 uM ~0.1-1uM o
phenyl Diffusion (Oncology)

*Note: Cell viability IC50s vary by cell line (e.g., HCT116, MCF7) and glucose availability. Data

aggregated from Wheaton et al. (2014) and Bridges et al. (2014).

Part 2: Mechanistic Visualization

The diagram below illustrates the critical difference in cellular pharmacokinetics between

hydrophilic (Metformin) and hydrophobic (Phenformin/Analogs) biguanides.
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Caption: Differential uptake mechanisms dictate potency. Hydrophobic analogs bypass the
rate-limiting OCT transporters, accumulating rapidly in the mitochondria to inhibit Complex I.

Part 3: Experimental Protocols
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To validate SAR improvements, one must synthesize the derivative and then prove
mitochondrial engagement.

Protocol A: Microwave-Assisted Synthesis of Alkyl
Biguanides

Rationale: Traditional fusion methods (heating dicyandiamide + amine HCI) often result in
polymerization or low yields. Microwave irradiation accelerates the nucleophilic addition while
minimizing side reactions.

Reagents:

¢ Substituted Amine Hydrochloride (1.0 eq)

e Dicyandiamide (1.0 - 1.2 eq)

o Solvent: 2-Methoxyethanol or Water/Isopropanol mix.

Workflow:

Preparation: In a microwave-safe vial, dissolve the amine hydrochloride and dicyandiamide
in the solvent.

Irradiation: Seal the vial. Irradiate at 140°C - 160°C for 15-30 minutes (Power: ~150W).

o Control Point: Monitor pressure; if using volatile amines, ensure the vessel is rated for high
pressure.

Workup: Cool to room temperature.

o If precipitate forms: Filter and wash with cold acetone.

o If solution: Evaporate solvent, redissolve in minimal hot ethanol, and induce crystallization
with diethyl ether.

Validation:
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o 1H NMR (D20): Look for the disappearance of amine protons and shifts in the alkyl chain
signals.

o Melting Point: Biguanide HCI salts typically have sharp, high melting points (>200°C).

Protocol B: Mitochondrial Respiration Assay (Seahorse
XF)

Rationale: Cell viability assays (MTT/CTG) are indirect. To prove the SAR hypothesis (Complex
| targeting), you must measure Oxygen Consumption Rate (OCR).

System: Agilent Seahorse XF96 or XF24.
Step-by-Step:
e Seeding: Plate cells (e.g., HCT116) at 20,000 cells/well in XF media. Incubate overnight.
e Drug Treatment:
o Acute Injection: Load biguanide derivatives into Port A of the sensor cartridge.

o Pre-treatment:[1][2] Alternatively, incubate cells with drugs for 24h prior to assay (better for
measuring adaptive metabolic shifts).

e Assay Running Buffer: Unbuffered DMEM (pH 7.4) with 10mM Glucose, 1mM Pyruvate,
2mM Glutamine.[2]

* Injection Strategy (Mito Stress Test):

o Basal Read: Measures resting respiration.

o

Injection A (Oligomycin): Inhibits ATP Synthase. (Measures ATP-linked respiration).

[¢]

Injection B (FCCP): Uncoupler. (Measures Maximal Respiration).

[¢]

Injection C (Rotenone/Antimycin A): Shuts down ETC. (Non-mitochondrial oxygen
consumption).
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o Data Interpretation:

o A potent biguanide will suppress Basal Respiration and ATP-linked Respiration
immediately upon injection (or after pre-treatment).

o Success Metric: If the derivative achieves 50% OCR inhibition at 10uM while Metformin
requires 10mM, the lipophilic SAR optimization is successful.

Conclusion

The structure-activity relationship of alkyl biguanides is defined by the balance between
solubility and permeability. While Metformin's hydrophilicity ensures safety (preventing runaway
lactic acidosis), it necessitates high doses for antineoplastic effects. Increasing the alkyl chain
length (Phenformin) or adding specific mitochondrial targeting motifs (IM1761092) dramatically
increases potency by facilitating passive diffusion into the mitochondrial matrix. Future drug
development should focus on "tunable" lipophilicity—derivatives that enter mitochondria
efficiently but retain a safety margin against systemic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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